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Compound of Interest

Compound Name: Histidine Monohydrochloride

Cat. No.: B147678 Get Quote

Technical Support Center: L-Histidine
Monohydrochloride
This technical support center provides comprehensive troubleshooting guides and frequently

asked questions (FAQs) to assist researchers, scientists, and drug development professionals

in resolving solubility issues with L-histidine monohydrochloride in water.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of L-histidine monohydrochloride monohydrate in water?

A1: L-histidine monohydrochloride monohydrate is generally considered freely soluble in

water. Published solubility values vary, with figures ranging from 42 mg/mL to approximately

170 g/L at 20°C.[1] One source indicates a solubility of 105 g/L at 20°C, resulting in a

completely soluble solution.[2] Another specifies 39 g/100mL at 24°C.[3]

Q2: I'm observing undissolved particles in my solution at room temperature. What is the likely

cause?

A2: Incomplete dissolution can be attributed to several factors:

Saturation: You may be attempting to create a solution that exceeds the solubility limit at the

current temperature.[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b147678?utm_src=pdf-interest
https://www.benchchem.com/product/b147678?utm_src=pdf-body
https://www.benchchem.com/product/b147678?utm_src=pdf-body
https://www.benchchem.com/product/b147678?utm_src=pdf-body
https://www.selleckchem.com/products/l-histidine-monohydrochloride-monohydrate.html
https://www.lobachemie.com/Amino-Acids-04066/LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-2.aspx
https://www.chembk.com/en/chem/L-Histidine%20monohydrochloride%20monohydrate
https://www.benchchem.com/pdf/D_Histidine_hydrochloride_hydrate_solubility_issues_in_aqueous_solutions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insufficient Mixing: The compound may require more vigorous or prolonged mixing to fully

dissolve.

Low Temperature: Solubility generally decreases with lower temperatures. If the ambient

temperature is below 20°C, solubility may be reduced.

Q3: My L-histidine monohydrochloride solution appears cloudy or has formed a precipitate.

How can I fix this?

A3: Cloudiness or precipitation can arise from a few common issues:

Supersaturation: The solution may be supersaturated, especially if the temperature has

decreased after dissolution.[4] Gently warming the solution while stirring can help redissolve

the precipitate.[4]

pH Nearing the Isoelectric Point (pI): The solubility of histidine is lowest near its isoelectric

point (pI ≈ 7.6).[4][5] Since the monohydrochloride salt forms an acidic solution (pH 3.5-4.5

for a 10% solution), this is less likely to be the initial problem unless the pH has been

adjusted.[6][7]

"Salting-out" Effect: The presence of high concentrations of other salts in your buffer can

decrease the solubility of the amino acid.[4]

Q4: How does temperature affect the solubility of L-histidine monohydrochloride?

A4: Like most solid solutes, the solubility of L-histidine monohydrochloride in water

increases with temperature. If you are encountering solubility issues, gently warming the

solution (e.g., to 30-40°C) can facilitate dissolution.[4] However, avoid prolonged or excessive

heating, which could risk degradation of the amino acid.[4]

Q5: How does pH influence solubility?

A5: The pH of the solution is a critical factor. The solubility of histidine is at its minimum near its

isoelectric point (pI ≈ 7.6) and increases in more acidic or basic conditions.[4][5] L-histidine
monohydrochloride solutions are naturally acidic (pH 3.5-4.5), which favors solubility.[7]

Adjusting the pH further away from the pI can enhance solubility if your experimental protocol

allows.[4]
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Q6: What is the recommended procedure for preparing an aqueous stock solution?

A6: A standard protocol involves weighing the desired amount of L-histidine
monohydrochloride monohydrate, adding it to a volumetric flask, and gradually adding the

solvent (e.g., HPLC-grade water) while mixing.[8] Ensure thorough mixing by stirring, vortexing,

or brief sonication until all the solid is completely dissolved.[4][8] For sterile applications, the

solution should be passed through a 0.22 µm filter after dissolution.[4]

Q7: How should I store my L-histidine monohydrochloride stock solution?

A7: For short-term storage, refrigeration at 2-8°C is recommended.[4] For long-term storage, it

is best to aliquot the solution into smaller volumes and freeze them at -20°C to prevent

degradation from repeated freeze-thaw cycles.[4]

Data Summary Tables
Table 1: Solubility of L-Histidine Monohydrochloride Monohydrate in Water

Solubility Value Temperature Reference

42 mg/mL Not Specified [1]

50 mg/mL Not Specified [9]

105 g/L 20 °C [2]

149.55 g/L 20 °C [7]

~149–170 g/L 20 °C

170 g/L 20 °C

39 g/100mL 24 °C [3]

41.9 g/L 25 °C [10]

56.6 g/L 25 °C [11]

Table 2: Physicochemical Properties of L-Histidine Monohydrochloride Monohydrate
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Property Value Reference

Molecular Formula C₆H₉N₃O₂ · HCl · H₂O [6][9]

Molecular Weight 209.6 g/mol [9]

Appearance
White to off-white crystalline

powder
[6]

pH of 10% (w/v) Solution 3.5 - 4.5 [6][7]

Melting Point ~254 °C (decomposes)

Isoelectric Point (pI) of L-

Histidine
7.64

Experimental Protocols
Protocol: Preparation of a 100 mg/mL Standard Stock Solution

Objective: To prepare a 100 mg/mL aqueous stock solution of L-histidine monohydrochloride
monohydrate.

Materials:

L-Histidine monohydrochloride monohydrate

High-purity water (e.g., deionized, distilled, or HPLC-grade)

Analytical balance

Volumetric flask (appropriate size)

Magnetic stirrer and stir bar (or vortex mixer)

Spatula and weighing boat

Methodology:
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Calculation: Determine the required mass of L-histidine monohydrochloride monohydrate

for your target volume. For example, to prepare 50 mL of a 100 mg/mL solution, you will

need 5.0 g.

Weighing: Accurately weigh the calculated mass of the compound using an analytical

balance.

Transfer: Carefully transfer the weighed powder into the volumetric flask. Rinse the weighing

boat with a small amount of the solvent to ensure the complete transfer of the compound.

Dissolution: Add approximately 70-80% of the final volume of water to the flask.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer at a moderate

speed. Continue stirring until the solid is completely dissolved. Alternatively, cap the flask

and vortex until the solution is clear. Gentle warming (30-40°C) or brief sonication can be

used to expedite dissolution if needed.[4]

Volume Adjustment: Once the solid is fully dissolved and the solution has returned to room

temperature, carefully add water to bring the final volume to the calibration mark on the

volumetric flask.

Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is

homogeneous.[8]

Sterilization (if required): For cell culture or other sterile applications, filter the solution

through a 0.22 µm sterile filter into a sterile container.[4]

Storage: Store the solution at 2-8°C for short-term use or in aliquots at -20°C for long-term

storage.[4]
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Troubleshooting Workflow for Solubility Issues

Troubleshooting Steps

Start: 
 Prepare Solution

Are there undissolved 
 particles?

Probable Cause: 
 Saturation

Yes

Success: 
 Clear, Homogeneous Solution

No

Probable Cause: 
 Insufficient Mixing

Solution: 
 Increase solvent volume 
 to lower concentration.

Probable Cause: 
 Low Temperature

Solution: 
 Continue stirring/vortexing. 

 Use a magnetic stirrer.

Solution: 
 Gently warm solution 
 (30-40°C) with stirring.

Click to download full resolution via product page

Fig 1. Troubleshooting workflow for solubility issues.
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Key Factors Affecting L-Histidine HCl Solubility

L-Histidine HCl 
 Solubility in Water

Temperature pH of Solution Concentration
Ionic Strength 
 (Other Salts)

Higher Temp 
 = 

 Higher Solubility

Solubility is high in acidic 
 conditions (away from pI ~7.6)

Exceeding limit 
 leads to saturation

'Salting-in' or 'Salting-out' 
 can occur

Click to download full resolution via product page

Fig 2. Factors influencing L-Histidine HCl solubility.

Experimental Workflow: Solution Preparation

Preparation

Dissolution
Finalization

1. Weigh 
 Compound

2. Transfer to 
 Volumetric Flask
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 of Solvent
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 (Stir/Vortex)

5. Check for 
 Complete Dissolution

Not Dissolved 6. Adjust to 
 Final Volume
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 (Invert Flask)

8. Store 
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Fig 3. Workflow for preparing an aqueous solution.
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Relationship Between pH and Histidine Solubility

pH Scale

Relative Solubility

Acidic (pH < 7)

Isoelectric Point (pI ~7.6)
High Solubility 

 (Protonated Form)

L-Histidine Monohydrochloride 
 naturally forms an acidic solution, 

 which promotes high solubility.

Basic (pH > 7)
LOWEST Solubility 
 (Zwitterionic Form)

High Solubility 
 (Deprotonated Form)

Click to download full resolution via product page

Fig 4. Conceptual diagram of pH effect on solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. 5934-29-2 CAS | L-HISTIDINE MONOHYDROCHLORIDE MONOHYDRATE | Amino
Acids & Derivatives | Article No. 04066 [lobachemie.com]

3. chembk.com [chembk.com]

4. benchchem.com [benchchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b147678?utm_src=pdf-body-img
https://www.benchchem.com/product/b147678?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/l-histidine-monohydrochloride-monohydrate.html
https://www.lobachemie.com/Amino-Acids-04066/LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-2.aspx
https://www.lobachemie.com/Amino-Acids-04066/LHISTIDINE-MONOHYDROCHLORIDE-MONOHYDRATE-CASNO-5934-29-2.aspx
https://www.chembk.com/en/chem/L-Histidine%20monohydrochloride%20monohydrate
https://www.benchchem.com/pdf/D_Histidine_hydrochloride_hydrate_solubility_issues_in_aqueous_solutions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. researchgate.net [researchgate.net]

6. himedialabs.com [himedialabs.com]

7. merckmillipore.com [merckmillipore.com]

8. benchchem.com [benchchem.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. Safety and efficacy of l‐histidine monohydrochloride monohydrate produced by
fermentation with Escherichia coli (NITE BP‐02526) for all animal species - PMC
[pmc.ncbi.nlm.nih.gov]

11. Safety and efficacy of l‐histidine monohydrochloride monohydrate produced using
Corynebacterium glutamicum KCCM 80179 for all animal species - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [resolving L-histidine monohydrochloride solubility
issues in water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147678#resolving-l-histidine-monohydrochloride-
solubility-issues-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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